Cas no 58481-10-0 (2-Iodoisonicotinic acid)

2-Iodoisonicotinic acid is a halogenated derivative of isonicotinic acid, featuring an iodine substituent at the 2-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, due to the reactivity of the iodo group. Its structural framework makes it valuable for constructing complex heterocyclic systems, pharmaceuticals, and agrochemicals. The presence of both the carboxylic acid and iodine functionalities allows for further derivatization, enhancing its utility in medicinal chemistry and material science. High purity grades ensure consistent performance in research and industrial applications.
2-Iodoisonicotinic acid structure
2-Iodoisonicotinic acid structure
Product name:2-Iodoisonicotinic acid
CAS No:58481-10-0
MF:C6H4NO2I
MW:249.00546
MDL:MFCD06800803
CID:367440
PubChem ID:329764922

2-Iodoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Iodoisonicotinic acid
    • 2-Iodopyridine-4-carboxylic acid
    • 2-IODO-ISONICOTINIC ACID
    • 4-Pyridinecarboxylicacid, 2-iodo-
    • FT-0603746
    • AC-22803
    • 2-Iodo-4-pyridinecarboxylic acid
    • FALCXGCLOUKBSP-UHFFFAOYSA-N
    • CS-W003990
    • AB29977
    • 2-Iodopyridine-4-carboxylic acid, 95%
    • J-509731
    • AKOS015891947
    • DTXSID60561304
    • SCHEMBL2353747
    • 58481-10-0
    • 4-PYRIDINECARBOXYLIC ACID, 2-IODO-
    • AS-57930
    • AMY10890
    • A8277
    • MFCD06800803
    • 2-Iodopyridine-4-carboxylicacid
    • SY275245
    • DB-024795
    • A10522
    • MDL： MFCD06800803
    • Inchi： InChI=1S/C6H4INO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3H,(H,9,10)
    • InChI Key： FALCXGCLOUKBSP-UHFFFAOYSA-N
    • SMILES： C1=CN=C(C=C1C(=O)O)I

Computed Properties

  • Exact Mass: 248.92900
  • Monoisotopic Mass: 248.928671
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 50.2

Experimental Properties

  • Color/Form: No data available
  • Density: 2.123
  • Melting Point: 225-230 °C
  • Boiling Point: 466.5 °C at 760 mmHg
  • Flash Point: 236 °C
  • Refractive Index: 1.677
  • PSA: 50.19000
  • LogP: 1.38440
  • Sensitiveness: Sensitive to light

2-Iodoisonicotinic acid Security Information

2-Iodoisonicotinic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Iodoisonicotinic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB255843-5 g
2-Iodopyridine-4-carboxylic acid, 95%; .
 58481-10-0 95%
5g
 €540.80 2023-04-27
eNovation Chemicals LLC
D587991-100g
2-Iodopyridine-4-carboxylic acid
 58481-10-0 97%
100g
 $3000 2023-08-31
Ambeed
A648117-250mg
2-Iodopyridine-4-carboxylic acid
 58481-10-0 95%
250mg
 $19.0 2025-02-26
abcr
AB255843-1 g
2-Iodopyridine-4-carboxylic acid, 95%; .
 58481-10-0 95%
1g
 €166.80 2023-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I21260-1g
2-Iodopyridine-4-carboxylic acid
 58481-10-0 95%
1g
 ¥214.0 2023-09-07
eNovation Chemicals LLC
Y1196311-1g
2-Iodoisonicotinic Acid
 58481-10-0 95%
1g
 $205 2023-05-11
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H31002-1g
2-Iodopyridine-4-carboxylic acid, 95%
 58481-10-0 95%
1g
 ￥2699.00 2023-03-01
Chemenu
CM178144-5g
2-Iodoisonicotinic acid
 58481-10-0 96%
5g
 $368 2022-06-10
eNovation Chemicals LLC
D587991-25g
2-Iodopyridine-4-carboxylic acid
 58481-10-0 97%
25g
 $1500 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I123870-1g
2-Iodoisonicotinic acid
 58481-10-0 95%
1g
 ¥310.90 2023-09-02

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